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Compound of Interest |

Compound Name: 2-(2-Azepanyl)phenyl methyl ether
CAS No.: 383129-03-1
Cat. No.: B11895659

Get Quote

Executive Summary

2-(2-Azepanyl)phenyl methyl ether (CAS: 1177280-96-4, as acetate) is a bicyclic organic
compound featuring a seven-membered azepane ring substituted at the C2 position with an
ortho-methoxyphenyl group. Structurally, it belongs to the class of 2-arylazepanes, a scaffold of
significant interest in drug discovery due to its resemblance to psychoactive phenethylamines
and dissociative arylcyclohexylamines.

This guide provides a comprehensive analysis of its physicochemical properties, synthetic
pathways, and pharmacological relevance, serving as a foundational resource for its
application in lead optimization and structure-activity relationship (SAR) studies.

Chemical Identity and Structure

The molecule consists of a flexible azepane ring attached to a rigid anisole (methoxybenzene)
moiety. The "2-(2-Azepanyl)" nomenclature indicates that the azepane ring is connected via its
C2 carbon to the ortho position of the phenyl ring, creating a chiral center at the point of
attachment.
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IUPAC Name

2-(2-Methoxyphenyl)azepane

Common Synonyms

2-(2-Azepanyl)phenyl methyl ether; o-Anisyl-2-

azepane

CAS Number

1177280-96-4 (Acetic acid salt); 383130-04-9

(Free base generic/related)

Molecular Formula

C13H19NO (Free base)

205.30 g/mol (Free base); 265.35 g/mol

Molecular Weight

(Acetate salt)

The C2 position of the azepane ring is a
Chirality stereocenter. Commercial samples are typically

racemic (x).

Structural Analysis

The steric bulk of the seven-membered ring, combined with the ortho-methoxy group, forces

the molecule into a specific conformation that mimics the pharmacophore of several NMDA

receptor antagonists. The methoxy group acts as a hydrogen bond acceptor, potentially

influencing binding affinity in CNS targets.

Physicochemical Properties[1][2]

Understanding the physical behavior of 2-(2-methoxyphenyl)azepane is critical for formulation

and assay development.
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Value
Parameter . . Relevance
(Predicted/Experimental)

Lipophilic; suggests high
LogP 28-3.2 blood-brain barrier (BBB)

permeability.

Exists predominantly as a
pKa ~9.8 (Secondary Amine) cation at physiological pH
(7.4).

- o Suitable for organic synthesis
Solubility High in DMSO, Ethanol, DCM i )
and stock solution preparation.

] ] ) Free base is prone to
Viscous oil (Free base); Solid o
Appearance oxidation; store as salt at

Salt
( ) -20°C.

Synthesis and Production Protocols

The synthesis of 2-arylazepanes presents a challenge due to the ring strain and conformational
flexibility of the seven-membered ring. The most robust method involves the addition of an
organometallic reagent to a cyclic imine.

Core Synthetic Pathway: Grighard Addition to Cyclic
Imine

This protocol utilizes the reactivity of a cyclic imine (1-azacyclohept-1-ene) with a lithiated
anisole or Grignard reagent.

Reagents:

e Precursor A: 2-Bromoanisole

e Precursor B: 3,4,5,6-Tetrahydro-2H-azepine (Cyclic Imine) or N-Boc-2-methoxypyrrolidine
(for ring expansion, alternative route).

o Catalyst/Solvent: Magnesium turnings, THF (anhydrous), Diethyl ether.
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Step-by-Step Methodology:

e Preparation of Grignard Reagent:
o Activate magnesium turnings (1.1 eq) with iodine in dry THF under nitrogen.

o Add 2-bromoanisole (1.0 eq) dropwise to maintain a gentle reflux. Stir for 1 hour to form 2-
methoxyphenylmagnesium bromide.

e Imine Addition:
o Cool the Grignard solution to 0°C.
o Add a solution of 3,4,5,6-tetrahydro-2H-azepine (1.0 eq) in THF dropwise.

o Note: The cyclic imine is often generated in situ from N-chlorozepane or by oxidation of
azepane to avoid polymerization.

e Hydrolysis and Workup:

o Allow the mixture to warm to room temperature and stir for 4-6 hours.

o Quench with saturated NH4Cl solution.

o Extract with Ethyl Acetate (3x). Dry organic layer over NazSO4 and concentrate.
 Purification:

o The crude oil is purified via flash column chromatography (Silica gel, DCM:MeOH:NH3
95:5:1) to yield the racemic free base.

o Convert to acetate salt by treating with equimolar acetic acid in diethyl ether.

Visualization of Synthesis Pathway
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Figure 1: Synthetic route for 2-(2-Methoxyphenyl)azepane via Grignard addition to a cyclic

imine.

Pharmacological Applications and Mechanism

While often sold as a chemical standard, 2-(2-methoxyphenyl)azepane possesses significant
pharmacological potential as a structural probe for CNS receptors.

Structure-Activity Relationship (SAR)

The molecule serves as a ring-expanded analog of 2-(2-methoxyphenyl)piperidine. In medicinal
chemistry, expanding the nitrogen ring from 6 (piperidine) to 7 (azepane) alters the
conformational landscape, often affecting selectivity between receptor subtypes.

» NMDA Receptor Antagonism: The ortho-methoxy phenyl motif is a critical feature in high-
affinity NMDA antagonists (e.g., Methoxetamine). The azepane ring provides the necessary
lipophilic bulk to occupy the channel pore.

o Monoamine Transporters: 2-Arylazepanes have been investigated as inhibitors of
norepinephrine and serotonin reuptake.

Research Use Cases

o Fragment-Based Drug Design: Used as a fragment to explore the "hydrophobic pocket" of
GPCRs.

+ Metabolite Standards: Acts as a reference standard for the metabolism of larger tricyclic
antidepressants or azepine-containing drugs.
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o Dissociative Anesthetic Research: Investigated for potential dissociative effects due to
structural homology with phencyclidine (PCP) derivatives, albeit with distinct binding kinetics.

Safety and Handling

Warning: As a bioactive amine, this compound should be treated as a potential CNS
depressant and irritant.

e Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation - Predicted).
o Storage: Hygroscopic. Store at -20°C under inert atmosphere (Argon/Nitrogen).

e Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-profile-and-research-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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